N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-4-chloro-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
- HIV-1 Inhibition : Researchers have explored indole derivatives, including compounds similar to our target, for their antiviral potential. Molecular docking studies suggest that these derivatives may inhibit HIV-1 enzymes .
- Large-Scale Synthesis : A sulfone displacement approach has been developed for the large-scale synthesis of related compounds, such as 4-chloro-N-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-amine . This method enables efficient production of the compound for further research and applications .
- Crystal Structure Analysis : The crystal structure of a related compound, (E)-4-chloro-2-((5-methylpyridin-2-yl)diazenyl)phenol , has been studied. Crystallography provides insights into molecular arrangements and intermolecular interactions .
- NLO Response : Chromophores with highly delocalized π electron systems, like our compound, contribute to good macroscopic NLO response and high molecular hyperpolarizability. These materials find applications in optical devices and communication systems .
- Antimicrobial and Anticancer Activities : Derivatives of our compound, such as N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide , have been investigated for their antimicrobial and anticancer properties. Understanding their pharmacological activities is crucial for drug development .
- Ortho-Deuteration of Acidic Aromatic Compounds : While not directly related to our compound, research on deuteration reactions using directing groups provides insights into synthetic methods. Simplified protocols using catalytic RhIII and D2O as a deuterium source have been explored .
Antiviral Research
Organic Synthesis
Crystallography
Nonlinear Optical (NLO) Materials
Pharmacological Studies
Deuteration Reactions
properties
IUPAC Name |
4-chloro-N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19ClN2O5/c17-13-5-4-11(8-14(13)19(21)22)15(20)18-9-12-10-23-16(24-12)6-2-1-3-7-16/h4-5,8,12H,1-3,6-7,9-10H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYNMPVZSAMKKCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)OCC(O2)CNC(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19ClN2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-4-chloro-3-nitrobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.